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Compound of Interest

Compound Name:
1,4-Bis(2-chloro-4-

nitrophenyl)piperazine

Cat. No.: B15014479

Get Quote

Executive Summary
In medicinal chemistry, the piperazine ring serves as a privileged scaffold due to its ability to

modulate lipophilicity and present substituents in defined spatial orientations.[1][2]

Mono-Nitrophenyl Piperazines are primarily versatile pharmacophores. They possess a

secondary amine capable of further functionalization, making them critical intermediates for

"hybrid" drugs (e.g., triazole antifungals, fluoroquinolone antibiotics). Their biological activity

is often driven by the other substituent attached to the N4 position.

Bis-Nitrophenyl Piperazines are symmetrical, bivalent ligands. They are often formed as

byproducts during mono-synthesis but have distinct properties: significantly higher

lipophilicity (logP), lower aqueous solubility, and a tendency to act as cross-linkers or DNA

intercalators rather than specific enzyme inhibitors.

Chemical Structure & Physicochemical Properties
The fundamental difference lies in symmetry and the availability of a reactive center.
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Feature
Mono-Nitrophenyl
Piperazine

Bis-Nitrophenyl Piperazine

Structure

Asymmetric (

or

)

Symmetric (

or

)

Reactive Sites

One (

-H): Available for derivatization

(acylation, alkylation).[3]

None: Both nitrogens are

substituted.

Lipophilicity (cLogP) ~1.0 - 1.5 (Moderate) ~3.3 - 3.8 (High)

Solubility

Moderate aqueous solubility

(protonatable

amine).

Poor aqueous solubility;

requires DMSO/DMF.

Primary Role

Scaffold/Linker: Connects

nitrophenyl group to other

pharmacophores.

End-Product: Investigated for

specific bivalent binding or

shielding.

Biological Activity Comparison
2.1 Antimicrobial & Antifungal Activity[4][5][6]

Mono-Derivatives:

Mechanism:[6] The mono-nitrophenyl moiety often acts as a lipophilic "head" that anchors

the molecule into bacterial membranes or enzyme active sites (e.g., fungal CYP51). The

free amine allows attachment of specific target-binding groups (e.g., triazoles).

Performance: Moderate intrinsic activity (MIC

). However, when derivatized (e.g., with pleuromutilin or benzhydryl groups), activity
increases 10-100 fold.

Bis-Derivatives:
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Mechanism:[6] High lipophilicity facilitates passive diffusion through lipid bilayers but often

results in non-specific membrane disruption rather than targeted enzyme inhibition.

Performance: Generally higher MIC values (lower potency) against specific targets due to

steric bulk and lack of hydrogen bond donors. However, they show potential in efflux pump

inhibition due to their ability to occupy large hydrophobic pockets.

2.2 Cytotoxicity (Anticancer)[7]
Mono-Derivatives:

Often exhibit selective cytotoxicity. The secondary amine allows for lysosomal trapping in

cancer cells.

Data:

values against HeLa/MCF-7 lines typically range from

.

Bis-Derivatives:

Tend to be more cytotoxic but less selective (

in some lines).[8]

Risk:[8] The high lipophilicity leads to accumulation in healthy cell membranes, increasing

off-target toxicity (lower Therapeutic Index).

Mechanism of Action: Signaling Pathways
The following diagram illustrates how the Mono-derivative functions as a precursor to high-

affinity inhibitors (like Triazole Antifungals), whereas the Bis-derivative acts primarily through

membrane association.
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Compound Classes Biological Targets Cellular Outcomes

Mono-Nitrophenyl
Piperazine

Hybrid Drug
(e.g., Itraconazole analog)

Derivatization
(N-alkylation)

Bis-Nitrophenyl
Piperazine

Cell Membrane
(Lipid Bilayer)

Partitioning
(High LogP)

Efflux Pumps
(P-gp / MDR)

Competitive
Binding

Lanosterol 14α-demethylase
(Fungal CYP51)

Specific Binding
(Fe-Coordination) Ergosterol Depletion

(Membrane Failure)
Inhibition

Non-specific
Lysis / Toxicity

Disruption

Reversal of
Drug Resistance

Blockade
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Caption: Comparative mechanism showing Mono-derivatives as precursors to specific enzyme

inhibitors (green path) vs. Bis-derivatives acting via membrane/efflux interactions (red path).

Experimental Protocols
To ensure reproducibility, the synthesis must control the stoichiometry to favor the Mono or Bis

product.

Protocol A: Selective Synthesis of Mono-Nitrophenyl Piperazine
Objective: Maximize mono-substitution, minimize bis-impurity.

Principle: Use a large excess of piperazine to statistically favor the 1:1 adduct.

Reagents:

Piperazine (anhydrous): 5.0 equivalents (Critical for selectivity)

1-Chloro-4-nitrobenzene: 1.0 equivalent

Potassium Carbonate (

): 1.5 equivalents
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Solvent: DMF or DMSO (Polar aprotic promotes

)

Step-by-Step:

Dissolution: Dissolve 5.0 eq of piperazine and 1.5 eq of

in DMF at

.

Addition: Dropwise add 1-Chloro-4-nitrobenzene (1.0 eq) dissolved in DMF over 1 hour. Slow

addition prevents high local concentration of electrophile.

Reaction: Stir at

for 4-6 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).

Workup: Pour into ice water. The excess piperazine remains in the water. The mono-product

precipitates or is extracted with Ethyl Acetate.

Purification: Recrystallize from Ethanol.

Quality Control:

NMR should show 4 aromatic protons and 8 piperazine protons (two distinct triplets if N-H
is free).

Protocol B: Synthesis of Bis-Nitrophenyl Piperazine
Objective: Force double substitution.

Reagents:

Piperazine: 1.0 equivalent

1-Chloro-4-nitrobenzene: 2.5 equivalents (Excess)

Base:
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(3.0 eq) or

Step-by-Step:

Mix piperazine (1.0 eq), 1-Chloro-4-nitrobenzene (2.5 eq), and base in DMF.

Reflux at

for 12-24 hours.

Pour into water. The Bis-product is highly insoluble and will precipitate as a yellow/orange

solid.

Filter and wash extensively with water and cold ethanol to remove mono-impurities.

Data Presentation: Activity Profile
The following table summarizes typical experimental data ranges found in literature for these

classes.
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Assay Metric
Mono-
Derivative
(Intermediate)

Bis-Derivative
(Symmetric)

Interpretation

Antibacterial (S.

aureus)

MIC (

)
50 - 128 > 128

Mono is weak

alone; Bis is

inactive due to

solubility/bulk.

Antibacterial

(Hybrid)

MIC (

)

0.5 - 4.0 (when

derivatized)
N/A

Mono scaffold

enables high

potency hybrids.

Cytotoxicity

(HeLa)

(

)

25 - 60 5 - 15

Bis is more toxic

(general

membrane

disruption).

LogP

(Lipophilicity)
Value 1.2 3.5

Bis is

significantly more

lipophilic.

Selectivity Index

(SI)

High (>10) for

hybrids
Low (<2)

Bis lacks

therapeutic

window.

Synthesis Workflow Visualization
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Piperazine
(Nucleophile)

Condition A:
Piperazine Excess (5:1)

100°C, DMF

Condition B:
Electrophile Excess (2.5:1)

130°C, DMF

4-Chloronitrobenzene
(Electrophile)

Mono-Nitrophenyl Piperazine
(Active Scaffold)

Major Product

Bis-Nitrophenyl Piperazine
(Symmetric Byproduct)

Minor Impurity (<5%) Transient Intermediate Major Product
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Caption: Synthetic pathways controlling the ratio of Mono- vs. Bis-substitution via stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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